Cas no 55849-46-2 (Pyrimidine,4-methyl-6-phenoxy-)

Pyrimidine,4-methyl-6-phenoxy- structure
55849-46-2 structure
Product Name:Pyrimidine,4-methyl-6-phenoxy-
CAS No:55849-46-2
MF:C11H10N2O
MW:186.20990228653
CID:366098
PubChem ID:12679939
Update Time:2025-04-19

Pyrimidine,4-methyl-6-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-methyl-6-phenoxy-
    • 4-Methyl-6-phenoxypyrimidine
    • 4-Methyl-6-phenoxy-pyrimidin
    • 4-methyl-6-phenoxy-pyrimidine
    • 6-Methyl-4-phenoxypyrimidine
    • A830839
    • AG-F-95787
    • CTK5A4275
    • KB-242796
    • SureCN753276
    • 55849-46-2
    • SCHEMBL753276
    • DTXSID70506680
    • Inchi: 1S/C11H10N2O/c1-9-7-11(13-8-12-9)14-10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: SDQMONCEWNLINK-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)N=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 186.0794
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 110 ºC (3 Torr)
  • Flash Point: 109.9±12.0 ºC,
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 35.01
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.